Cas no 2086184-54-3 (2-Methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyrimidine)

• Product Name: 2-Methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyrimidine
• CAS No: 2086184-54-3
• MF: C₁₃H₁₈BN₃O₂
• MW: 259.111922740936
• CID: 6326184
• PubChem ID: 140776725
• Update Time: 2024-01-19

2-Methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• CC1=NN2C=C(C=NC2=C1)B1OC(C)(C)C(C)(C)O1
• 2-methyl-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyrimidine
• 2-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyrimidine
• 2086184-54-3
• EN300-7430910
• 2-Methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyrimidine

• Inchi： 1S/C13H18BN3O2/c1-9-6-11-15-7-10(8-17(11)16-9)14-18-12(2,3)13(4,5)19-14/h6-8H,1-5H3
• InChI Key： UZRJEGRHOHIUPK-UHFFFAOYSA-N
• SMILES： O1B(C2C=NC3=CC(C)=NN3C=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 259.1492070g/mol
• Monoisotopic Mass: 259.1492070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.6Ų